14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-12-15-18(21)19(22)16-13-10-8-6-4-5-7-9-11-14-17-20(23)24/h4,6-10,13,16,18-19,21-22H,2-3,5,11-12,14-15,17H2,1H3,(H,23,24)/b6-4-,9-7-,10-8+,16-13+/t18-,19-/m0/s1
• InChIKey: RFCYXKNVYQOCTM-FDMWOPBLSA-N

14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic Acid: A Precise Eicosanoid for Lipid Signaling and Inflammation Research

14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid (14,15-DiHETE) is a bioactive eicosanoid belonging to the dihydroxyeicosatetraenoic acid (DiHETE) family. It is primarily recognized as the soluble epoxide hydrolase (sEH)-catalyzed diol metabolite of the epoxy fatty acid 14,15-epoxyeicosatrienoic acid (14,15-EET) [1]. Historically viewed as an inactive degradation product, 14,15-DiHETE has been shown to possess unique and potent biological activities that are distinct from its epoxide precursor and other regioisomers, making it a critical compound for investigations into lipid-mediated immune modulation, vascular biology, and nuclear receptor signaling [1] [2]. Its specific stereochemistry and precise double-bond configuration (5Z,8Z,10E,12E) are essential for its biological recognition and activity, underscoring the need for high-purity, well-characterized standards in research applications [3].

Workflow PPARα nuclear receptor signaling pathway studies sEH metabolite characterization context

Selection Eicosanoid lipid signaling research tool Defined stereochemistry and double-bond configuration

Use Context Microvascular biology and innate immunity assay context Distinct from epoxide precursor 14,15-EET

• [1] Fang X, Hu S, Watanabe T, Weintraub NL, Snyder GD, Yao J, Liu Y, Shyy JY, Hammock BD, Spector AA. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha. Am J Physiol Heart Circ Physiol. 2006 Jan;290(1):H55-63. View Source
• [2] Oltman CL, Weintraub NL, VanRollins M, Dellsperger KC. Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids Are Potent Vasodilators in the Canine Coronary Microcirculation. Circ Res. 1998 Nov 2;83(9):932-9. View Source
• [3] Ramstedt U, Serhan CN, Lundberg U, Wigzell H, Samuelsson B. Inhibition of human natural killer cell activity by (14R,15S)-14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid. Proc Natl Acad Sci U S A. 1985 Nov;82(21):7379-83. View Source

14(S),15(S)-DiHETE vs. 14,15-EET and Other Regioisomers: Why Precise Lipid Identity Is Non-Negotiable for Research

Substituting 14(S),15(S)-DiHETE with its parent epoxide 14,15-EET or other diol regioisomers (e.g., 8,9-DiHETE, 11,12-DiHETE) introduces critical experimental variability due to divergent receptor affinities, downstream signaling effects, and metabolic fates. While 14,15-EET is a potent vasodilator and anti-inflammatory mediator, its biological profile is fundamentally altered upon sEH-mediated hydrolysis to 14,15-DiHETE [1]. Notably, 14,15-DiHETE acts as a selective agonist for PPARα, an activity 14,15-EET lacks [2]. Furthermore, among all EET and DHET regioisomers, 14,15-DHET demonstrates the highest potency for PPARα activation, highlighting a regio-specific biological function that cannot be replicated by other diols [2]. In immunological studies, 14,15-DiHETE uniquely inhibits natural killer (NK) cell activity, whereas other 15-lipoxygenase metabolites, including its structural analogs, show negligible effects, demonstrating a strict structure-activity relationship that generic substitution would overlook [3].

Precursor 14,15-EET PPARα activation profile differs; its biological profile is fundamentally altered upon sEH-mediated hydrolysis. Parent epoxide substitution may shift nuclear receptor signaling interpretation.

Regioisomer 8,9-DiHETE or 11,12-DiHETE may not match receptor affinity or downstream signaling. Regio-specific PPARα activation rank among DHET regioisomers may not transfer.

Analog Other 15-lipoxygenase metabolites show negligible NK cell modulatory activity. Structural analogs may not reproduce immune-cell functional assay endpoints.

• [1] Oltman CL, Weintraub NL, VanRollins M, Dellsperger KC. Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids Are Potent Vasodilators in the Canine Coronary Microcirculation. Circ Res. 1998 Nov 2;83(9):932-9. View Source
• [2] Fang X, Hu S, Watanabe T, Weintraub NL, Snyder GD, Yao J, Liu Y, Shyy JY, Hammock BD, Spector AA. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha. Am J Physiol Heart Circ Physiol. 2006 Jan;290(1):H55-63. View Source
• [3] Ramstedt U, Serhan CN, Lundberg U, Wigzell H, Samuelsson B. Inhibition of human natural killer cell activity by (14R,15S)-14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid. Proc Natl Acad Sci U S A. 1985 Nov;82(21):7379-83. View Source

Head-to-Head Quantitative Evidence for 14(S),15(S)-DiHETE: Potency, Selectivity, and Functional Data

14,15-DiHETE as the Most Potent Endogenous PPARα Activator Among EET and DHET Regioisomers

14,15-DHET demonstrates the highest potency for activating peroxisome proliferator-activated receptor-alpha (PPARα) when directly compared to its parent epoxide (14,15-EET) and all other EET and DHET regioisomers. At a concentration of 10 µM, 14,15-DHET produced a 12-fold increase in PPARα-mediated luciferase reporter gene activity in a COS-7 cell expression system. In contrast, 14,15-EET at the same concentration (10 µM) only produced a 3-fold increase. Furthermore, other regioisomers tested (8,9-EET, 11,12-EET) showed significantly lower or no activation [1]. Binding studies confirmed a direct interaction, with 14,15-[³H]DHET binding to the PPARα ligand-binding domain with a dissociation constant (Kd) of 1.4 µM [1].

PPARα Activation Rank

Head-to-head

12-fold vs 3-fold activation at 10 µM

Reported top PPARα activation rank among tested EET and DHET regioisomers

COS-7 cell luciferase reporter context; Kd = 1.4 µM

Evidence Dimension	PPARα Activation (Fold Increase in Luciferase Activity)
Target Compound Data	12-fold increase at 10 µM
Comparator Or Baseline	14,15-EET: 3-fold increase at 10 µM; Other regioisomers (e.g., 8,9-EET, 11,12-EET): No significant activation
Quantified Difference	4-fold higher activation vs. its parent epoxide (14,15-EET); Negligible activation by other regioisomers.
Conditions	COS-7 cell expression system, 10 µM compound concentration, luciferase reporter assay.

Why This Matters

This data establishes 14,15-DiHETE as the preferred reagent for selectively probing PPARα-dependent pathways, a function not replicated by its closely related analogs or precursors.

• [1] Fang X, Hu S, Watanabe T, Weintraub NL, Snyder GD, Yao J, Liu Y, Shyy JY, Hammock BD, Spector AA. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha. Am J Physiol Heart Circ Physiol. 2006 Jan;290(1):H55-63. View Source

14,15-DiHETE Exhibits Ultra-Potent Vasodilation in Coronary Resistance Arterioles

In isolated canine coronary resistance arterioles, 14,15-DHET acts as an extremely potent vasodilator. Its potency is comparable to, and in some cases exceeds, that of other vasoactive eicosanoids. The effective concentration for 50% maximal response (EC50) for 14,15-DHET was determined to be in the femtomolar range, with a log EC50 of -15.8 [1]. This potency was benchmarked against arachidonic acid, which had a log EC50 of -7.5, indicating that 14,15-DHET is over 100 million times more potent in this specific microvascular bed [1]. Importantly, the vasodilation was blocked by the KCa channel inhibitor charybdotoxin, demonstrating a specific mechanism of action [1].

Vasodilatory Potency

Reported

EC50 = 10^−15.8 M

Reported vasodilatory response in coronary microvascular model

KCa channel-dependent mechanism; canine arteriole context

Evidence Dimension	Vasodilatory Potency (EC50)
Target Compound Data	EC50 = 10^-15.8 M (log EC50 = -15.8)
Comparator Or Baseline	Arachidonic acid: EC50 = 10^-7.5 M (log EC50 = -7.5)
Quantified Difference	14,15-DHET is approximately 10^8.3 times more potent than arachidonic acid.
Conditions	Isolated canine coronary arterioles, endothelin-induced preconstriction, measurement of vasodilation.

Why This Matters

This exceptional potency in resistance vessels makes 14,15-DiHETE an essential tool for researchers studying microvascular regulation and endothelium-derived hyperpolarizing factors.

• [1] Oltman CL, Weintraub NL, VanRollins M, Dellsperger KC. Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids Are Potent Vasodilators in the Canine Coronary Microcirculation. Circ Res. 1998 Nov 2;83(9):932-9. View Source

14,15-DiHETE Impairs Neutrophil Function and Acts as an Immune Modulator In Vivo

14,15-DHET directly modulates the innate immune response by impairing key neutrophil functions. In vitro treatment of bone marrow-derived neutrophils with 14,15-DHET resulted in significant impairment of chemotaxis, acidification, and reactive oxygen species (ROS) production [1]. This functional impairment was associated with a downregulation of CXCR1 and CXCR2 surface expression. In an in vivo murine burn injury model, administration of the sEH inhibitor TPPU significantly decreased serum concentrations of both 14,15-DHET and the pro-inflammatory cytokine IL-6, demonstrating a direct link between 14,15-DHET levels and systemic inflammation [1].

Neutrophil Modulation

Head-to-head

Impaired chemotaxis and ROS production

Supports innate immune modulation endpoint review

Murine burn injury model; CXCR1/CXCR2 downregulation context

Evidence Dimension	Neutrophil Functional Impairment and In Vivo Cytokine Correlation
Target Compound Data	Impaired chemotaxis, acidification, CXCR1/CXCR2 expression, and ROS production in vitro; 14,15-DHET serum concentrations decreased post-TPPU administration in vivo.
Comparator Or Baseline	Vehicle control for in vitro assays; TPPU-treated vs. vehicle-treated burned mice for in vivo IL-6 and DHET levels.
Quantified Difference	Qualitative impairment of multiple neutrophil functions; In vivo, TPPU administration decreased 14,15-DHET and IL-6 serum levels.
Conditions	In vitro: Bone marrow-derived neutrophils. In vivo: Outbred mice subjected to 28% total body surface area burn injury, treated with TPPU or vehicle.

Why This Matters

This evidence positions 14,15-DiHETE as a critical reagent for investigating trauma-induced immune dysfunction and for validating the pharmacodynamic effects of sEH inhibitors in vivo.

• [1] Bergmann CB, Hammock BD, Morisseau C, Wan D, Wang Y, Görtz A, et al. TPPU treatment of burned mice dampens inflammation and generation of bioactive DHET which impairs neutrophil function. Sci Rep. 2021 Aug 16;11:16555. View Source

14,15-DiHETE Selectively Inhibits Human Natural Killer (NK) Cell Activity

14,15-DiHETE demonstrates a unique and specific immunosuppressive function not observed with closely related metabolites. In a human NK cell cytotoxicity assay against K562 target cells, leukocyte-derived 14,15-DiHETE inhibited NK cell activity at micromolar concentrations, even in the presence of serum [1]. This inhibitory effect was specific to 14,15-DiHETE; other 15-lipoxygenase-associated metabolites, including 15(S)-HPETE, 15(S)-HETE, and both (8R,15S)- and (8S,15S)-8,15-DiHETE isomers, showed little to no inhibition of NK function [1]. The study also confirmed that the inhibition was not due to interference with NK cell-target cell binding [1].

NK Cell Inhibition

Head-to-head

Specific inhibition of NK cytotoxicity

Supports NK cell function assay interpretation

Structure-activity relationship context; other 15-LOX metabolites inactive

Evidence Dimension	Inhibition of Human NK Cell Cytotoxicity
Target Compound Data	Significant inhibition of NK cell activity at micromolar concentrations.
Comparator Or Baseline	15(S)-HPETE, 15(S)-HETE, (8R,15S)-8,15-DiHETE, and (8S,15S)-8,15-DiHETE: Little or no inhibition.
Quantified Difference	Specific inhibition observed only with 14,15-DiHETE; other metabolites were inactive in this assay.
Conditions	In vitro human NK cell cytotoxicity assay against K562 target cells, presence of 2.5% fetal calf serum.

Why This Matters

This specific structure-activity relationship highlights 14,15-DiHETE as the only known member of its metabolic family capable of modulating NK cell function, making it an indispensable tool for studies in innate immunity and immune surveillance.

• [1] Ramstedt U, Serhan CN, Lundberg U, Wigzell H, Samuelsson B. Inhibition of human natural killer cell activity by (14R,15S)-14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid. Proc Natl Acad Sci U S A. 1985 Nov;82(21):7379-83. View Source

Evidence-Based Research Applications for 14(S),15(S)-DiHETE

Investigating PPARα-Dependent Transcriptional Programs in Metabolic and Cardiovascular Disease

For researchers studying PPARα signaling in hepatocytes, cardiomyocytes, or vascular cells, 14(S),15(S)-DiHETE is the reagent of choice. It is the most potent endogenous activator of PPARα among all EET and DHET regioisomers, producing a 12-fold activation at 10 µM [1]. This specificity allows for precise probing of PPARα-mediated gene expression changes (e.g., CPT1A) without confounding effects from other lipid mediators. Experiments requiring an endogenous PPARα ligand with a defined Kd (1.4 µM) will find 14,15-DiHETE to be a more appropriate tool than synthetic agonists like Wy-14643, which may have different binding kinetics and off-target profiles [1].

Studying Neutrophil-Mediated Inflammation and Immune Dysfunction in Trauma Models

In preclinical models of sterile inflammation, such as burn injury or ischemia-reperfusion, 14(S),15(S)-DiHETE is essential for elucidating the immunomodulatory role of the CYP450-sEH metabolic axis. Researchers can use this compound to directly replicate the effects of sEH activity on neutrophil chemotaxis, ROS production, and CXCR2 expression [2]. This is particularly valuable for studies aiming to differentiate the anti-inflammatory effects of EETs from the potential immuno-suppressive effects of their DHET metabolites, or for validating the downstream consequences of sEH inhibition [2].

Elucidating Eicosanoid-Mediated Vasoregulation in the Microcirculation

For vascular biologists focused on resistance vessel function, 14(S),15(S)-DiHETE is a critical pharmacological tool. Its ultra-high potency in dilating coronary arterioles (EC50 = 10^-15.8 M) [3] makes it ideal for studies requiring minute, physiologically relevant concentrations. Experiments designed to dissect the roles of KCa channels or to compare the vasoactive potency of EETs versus their diol metabolites will necessitate the use of high-purity 14,15-DiHETE as a key control and test agent [3].

Probing NK Cell Regulation and Lipid-Mediated Immune Evasion Mechanisms

Immunologists investigating the crosstalk between lipid metabolism and innate immunity can use 14(S),15(S)-DiHETE to specifically inhibit NK cell cytotoxicity. Its unique ability to suppress NK cell function, in contrast to the inactivity of other 15-lipoxygenase metabolites, makes it an invaluable tool for studying the potential role of eicosanoids in immune surveillance and tumor evasion [4]. This application is particularly relevant for in vitro co-culture models where selective suppression of NK cell activity is required to assess the contribution of other immune compartments [4].

Application

Selection Property

Validation Focus

PPARα pathway studies

PPARα pathway activation context

Nuclear receptor signaling endpoint review

Innate immunity research

Immune modulation study fit

Neutrophil function endpoint monitoring

Microvascular biology studies

Microvascular response context

KCa channel pathway interpretation

NK cell regulation research

Innate immunity assay context

NK cell cytotoxicity endpoint review

• [1] Fang X, Hu S, Watanabe T, Weintraub NL, Snyder GD, Yao J, Liu Y, Shyy JY, Hammock BD, Spector AA. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha. Am J Physiol Heart Circ Physiol. 2006 Jan;290(1):H55-63. View Source
• [2] Bergmann CB, Hammock BD, Morisseau C, Wan D, Wang Y, Görtz A, et al. TPPU treatment of burned mice dampens inflammation and generation of bioactive DHET which impairs neutrophil function. Sci Rep. 2021 Aug 16;11:16555. View Source
• [3] Oltman CL, Weintraub NL, VanRollins M, Dellsperger KC. Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids Are Potent Vasodilators in the Canine Coronary Microcirculation. Circ Res. 1998 Nov 2;83(9):932-9. View Source
• [4] Ramstedt U, Serhan CN, Lundberg U, Wigzell H, Samuelsson B. Inhibition of human natural killer cell activity by (14R,15S)-14,15-dihydroxy-5Z,8Z,10E,12E-icosatetraenoic acid. Proc Natl Acad Sci U S A. 1985 Nov;82(21):7379-83. View Source